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Conventional

Propamocarb Nano-

Aspect Notes & Source
Propamocarb form
Fungicidal ECso: 3.30 mg/L (vs. P. Information not Laboratory toxicity test; lower
Efficacy nicotianae) [1] available in search ECso indicates higher efficacy
(ECs0) results [1]
Fruit Yield Increased yield "Significant increases”  Study on cucumber plants [2]
over conventional form
[2]
Plant Increased leaf pigments Greater increase than Study on cucumber plants; all
Pigments conventional form [2] treatment doses showed this
pattern [2]
Pesticide Higher residue levels More rapid reduction CsDIR16 gene overexpression
Residue and lower residue in lowered PM residues [3]
plants [3]
Proposed Disrupts cell membrane Improved uptake and Nano-form mechanism is
Mechanism function; causes efflux of  translocation; inferred from general

cell compounds [4]

controlled release [2]

nanoparticle behavior
described in the study [2]

© 2026 Smolecule. All rights reserved.

1/6

Tech Support


https://www.smolecule.com/products/s562066?utm_src=pdf-body
https://www.smolecule.com/products/s562066?utm_src=pdf-interest
https://www.sciencedirect.com/science/article/abs/pii/S0261219418302175
https://www.sciencedirect.com/science/article/abs/pii/S0261219418302175
https://www.pubtexto.com/journals/journal-of-soil-science-and-plant-physiology/abstracts/comparison-efficacy-between-propamocarphcl-and-its-nanoform-on-cucumber-and-their-toxicity-on-hpg2-line
https://www.pubtexto.com/journals/journal-of-soil-science-and-plant-physiology/abstracts/comparison-efficacy-between-propamocarphcl-and-its-nanoform-on-cucumber-and-their-toxicity-on-hpg2-line
https://www.pubtexto.com/journals/journal-of-soil-science-and-plant-physiology/abstracts/comparison-efficacy-between-propamocarphcl-and-its-nanoform-on-cucumber-and-their-toxicity-on-hpg2-line
https://www.pubtexto.com/journals/journal-of-soil-science-and-plant-physiology/abstracts/comparison-efficacy-between-propamocarphcl-and-its-nanoform-on-cucumber-and-their-toxicity-on-hpg2-line
https://pmc.ncbi.nlm.nih.gov/articles/PMC5774166/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5774166/
https://www.sciencedirect.com/topics/agricultural-and-biological-sciences/propamocarb
https://www.pubtexto.com/journals/journal-of-soil-science-and-plant-physiology/abstracts/comparison-efficacy-between-propamocarphcl-and-its-nanoform-on-cucumber-and-their-toxicity-on-hpg2-line
https://www.pubtexto.com/journals/journal-of-soil-science-and-plant-physiology/abstracts/comparison-efficacy-between-propamocarphcl-and-its-nanoform-on-cucumber-and-their-toxicity-on-hpg2-line
https://www.smolecule.com/products/s562066?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O I e C U I e Specifications & Pricing

Experimental Workflow for Efficacy Assessment

The following diagram illustrates the general workflow for preparing and evaluating nano-formulated

pesticides, synthesized from the methodologies in the search results.
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Start: Experimental Workflow

1. Nano-Formulation Preparation

A 4
Dissolve chitosan carrier
in acetic acid solution
Add active ingredient
(Propamocarb)
Crosslink with
tripolyphosphate
Centrifuge and lyophilize
to obtain nanopatrticles

l

Characterize nanopatrticles
(size, zeta potential, SEM)

2. Biological Efficacy Testing
Y

Greenhouse/Field
Plant Cultivation
Foliar Application of
Treatments
Monitor Plant Morphology
& Yield

( Assess Disease \
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3. Residue & Safety Analysis
Y

Sample Collection
(Plant Tissues/Fruits)

l

Residue Extraction
and Quantification (HPLC)

l

Calculate Dissipation
Kinetics (Half-life)

Key Assessments:
* Lethal Concentration (LCso/ECso)
* Percent Pest Reduction
* Morphological Parameters
* Pigment Content
* Maximum Residue Limits (MRLS)

Click to download full resolution via product page

Key Insights from Research

¢ Synergistic Combinations: Propamocarb is often used in combination with other fungicides. One
study highlights that its combination with fluopicolide showed a synergistic effect against
Phytophthora nicotianae, being more effective than either fungicide applied alone [1].

e Molecular Mechanisms for Reduced Residue: Research identifies that the CsDIR16 gene in
cucumbers plays a positive role in reducing propamocarb residues. Overexpression of this gene led
to more rapid reduction of pesticide residues in plants [3].

¢ Toxicity Considerations: A 2023 study noted that while the nano-form showed clear advantages for
the crop, biosafety tests on HpG2 cell lines indicated that both traditional and nano-form
propamocarb caused adverse impacts, underscoring the need for further toxicological studies [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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